N-(4-{[(2,4-dichlorophenyl)methyl]sulfanyl}phenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide

• IUPAC Name: N-[4-[(2,4-dichlorophenyl)methylsulfanyl]phenyl]-2-(1-methyltetrazol-5-yl)sulfanylacetamide
• InChI: InChI=1S/C17H15Cl2N5OS2/c1-24-17(21-22-23-24)27-10-16(25)20-13-4-6-14(7-5-13)26-9-11-2-3-12(18)8-15(11)19/h2-8H,9-10H2,1H3,(H,20,25)
• InChI Key: OALIAJNXRWDBOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)NC2=CC=C(C=C2)SCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C17H15Cl2N5OS2
• Molecular Weight: 440.4 g/mol

Description

This compound is a complex organic molecule that contains several functional groups, including a tetrazole ring, two sulfanyl groups, and an acetamide group. It also contains a dichlorophenyl group, which is a common motif in many pharmaceuticals.

Scientific Research Applications

Synthesis and Structural Analysis

The synthesis of N-(4-{[(2,4-dichlorophenyl)methyl]sulfanyl}phenyl)-2-[(1-methyl-1H-1,2,3,4-tetrazol-5-yl)sulfanyl]acetamide and related compounds involves multi-step reactions that yield various derivatives. These compounds are characterized by techniques such as melting point, NMR (1H and 13C), FT-IR, and HRMS to confirm their structures. The crystal structure of specific derivatives has been reported, highlighting the structural basis for their biological activities (Wang et al., 2015).

Biological Activities

The research into the biological activities of these compounds has shown promising results in herbicidal and insecticidal applications. Some derivatives exhibit favorable activities, suggesting their potential in agricultural and pest control applications. The detailed investigation of these activities is crucial for developing new, effective agents in these fields (Wang et al., 2015).

Antibacterial and Antifungal Potentials

Further studies on derivatives of this compound have shown potential antimicrobial activities. Synthesized compounds were evaluated against various bacterial and fungal strains, uncovering their potential as antibacterial and antifungal agents. This opens up possibilities for their use in medical and pharmaceutical applications, particularly in the development of new antimicrobial drugs (Siddiqui et al., 2014).

Anticancer Activities

Certain synthesized derivatives have been explored for their anticancer activities. The evaluation against various cancer cell lines has identified compounds with selective cytotoxicity, suggesting their potential in cancer treatment. This research is crucial for discovering new therapeutic agents and understanding the mechanisms underlying their anticancer effects (Evren et al., 2019).